Cas no 2877651-39-1 (4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one)

• Product Name: 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one
• CAS No: 2877651-39-1
• MF: C₁₈H₁₉FN₆O
• MW: 354.381466150284
• CID: 5308651
• PubChem ID: 165433707
• Update Time: 2025-10-29

4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2877651-39-1
• 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one
• F6806-5023
• AKOS040880784
• 4-(5,6-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-1-[(4-fluorophenyl)methyl]-2-piperazinone

• Inchi： 1S/C18H19FN6O/c1-12-13(2)22-18-20-11-21-25(18)17(12)24-8-7-23(16(26)10-24)9-14-3-5-15(19)6-4-14/h3-6,11H,7-10H2,1-2H3
• InChI Key： NFGGPCZPNJVNHH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2N3N=CN=C3N=C(C)C=2C)CC1=O

Computed Properties

• Exact Mass: 354.16043741g/mol
• Monoisotopic Mass: 354.16043741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.67±0.30(Predicted)

Additional information on 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one

Professional Introduction to Compound with CAS No. 2877651-39-1 and Product Name: 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one

The compound with CAS No. 2877651-39-1 and the product name 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure is the [1,2,4]triazolo[1,5-a]pyrimidine scaffold, a moiety that has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer effects. The presence of the 5,6-dimethyl substituents further enhances the compound's stability and bioavailability, making it an attractive candidate for medicinal chemistry applications.

The piperazine ring in the molecular structure contributes to the compound's ability to interact with various biological targets. Piperazine derivatives are well-known for their role as intermediates in the synthesis of pharmaceuticals due to their ability to modulate neurotransmitter systems. In particular, the (4-fluorophenyl)methyl group appended to the piperazine ring introduces additional functionalization that can influence the compound's pharmacokinetic properties. The fluorine atom in this group is particularly noteworthy, as it can enhance metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been conducted on 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one, revealing potential interactions with various enzymes and receptors involved in critical biological pathways. These studies suggest that the compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

In vitro studies have also demonstrated the compound's potential as an antimicrobial agent. The [1,2,4]triazolo[1,5-a]pyrimidine core has been shown to disrupt bacterial cell wall synthesis and inhibit viral replication. The dimethyl substitution pattern appears to enhance these effects by stabilizing the molecule against degradation by enzymatic processes. Additionally, the presence of the (4-fluorophenyl)methyl group may contribute to increased lipophilicity, facilitating cellular uptake and improving therapeutic efficacy.

The integration of fluorine into pharmaceutical molecules is a well-established strategy to improve drug-like properties. The fluorine atom in the (4-fluorophenyl)methyl group not only enhances metabolic stability but also modulates electronic effects at key binding sites. This has been observed in other fluorinated piperazine derivatives that have shown improved pharmacokinetic profiles in clinical trials. The potential of 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one to leverage these effects makes it a compelling subject for further research.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can target multiple disease pathways simultaneously. The structural features of this compound make it a candidate for such an approach. By combining a triazolopyrimidine scaffold with a fluorinated piperazine moiety, researchers aim to create molecules that exhibit broad-spectrum activity while maintaining high selectivity for therapeutic targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only streamline the synthetic process but also allow for greater functionalization at key positions within the molecule.

As interest in targeted therapies grows, compounds like 4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one are being evaluated for their potential use in precision medicine applications. Preclinical studies are underway to assess its efficacy and safety profile in animal models. Preliminary results indicate promising activity against certain types of cancer and inflammatory diseases without significant side effects.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility and bioavailability. However,CAS No. 2877651-39-1 addresses these issues through its molecular design. The combination of lipophilic groups with polar functionalities ensures balanced solubility characteristics across different solvents and biological environments. This property is crucial for achieving optimal drug delivery systems and enhancing therapeutic outcomes.

In conclusion,4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}-1-[(4-fluorophenyl)methyl]piperazin-2-one (CAS No. 2877651-39-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile tool for drug discovery and development, particularly when integrated into modern computational and synthetic methodologies.